Cas no 730951-41-4 (2-Benzothiazol-2-ylthio-5-nitrobenzaldehyde)

• Product Name: 2-Benzothiazol-2-ylthio-5-nitrobenzaldehyde
• CAS No: 730951-41-4
• MDL: MFCD04621699
• CID: 3030057
• PubChem ID: 2394032
• Update Time: 2025-05-19

2-Benzothiazol-2-ylthio-5-nitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(BENZOTHIAZOL-2-YLSULFANYL)-5-NITRO-BENZALDEHYDE
• 2-BENZOTHIAZOL-2-YLTHIO-5-NITROBENZALDEHYDE
• 2-(1,3-Benzothiazol-2-ylsulfanyl)-5-nitrobenzaldehyde
• 2-Benzothiazol-2-ylthio-5-nitrobenzaldehyde

• MDL： MFCD04621699

Additional information on 2-Benzothiazol-2-ylthio-5-nitrobenzaldehyde

Introduction to 2-Benzothiazol-2-ylthio-5-nitrobenzaldehyde (CAS No. 730951-41-4)

2-Benzothiazol-2-ylthio-5-nitrobenzaldehyde (CAS No. 730951-41-4) is a unique and versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its distinctive benzothiazole and nitrobenzaldehyde moieties, exhibits a range of properties that make it a valuable candidate for various applications, including pharmaceutical development and advanced material synthesis.

The molecular structure of 2-Benzothiazol-2-ylthio-5-nitrobenzaldehyde is composed of a benzothiazole ring linked to a nitrobenzaldehyde moiety through a sulfur atom. The benzothiazole ring, known for its strong electron-withdrawing properties, imparts significant stability and reactivity to the molecule. The nitro group, on the other hand, enhances the compound's electrophilic character, making it highly reactive in various chemical reactions. This combination of functional groups endows 2-Benzothiazol-2-ylthio-5-nitrobenzaldehyde with unique chemical properties that are highly sought after in both academic research and industrial applications.

In the realm of medicinal chemistry, 2-Benzothiazol-2-ylthio-5-nitrobenzaldehyde has shown promising potential as a lead compound for the development of novel therapeutic agents. Recent studies have highlighted its ability to inhibit specific enzymes and receptors, making it a valuable candidate for drug discovery. For instance, research published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-Benzothiazol-2-ylthio-5-nitrobenzaldehyde exhibit potent anti-inflammatory and anti-cancer activities. These findings suggest that further exploration of this compound could lead to the development of new drugs for treating inflammatory diseases and cancer.

Beyond its medicinal applications, 2-Benzothiazol-2-ylthio-5-nitrobenzaldehyde has also found utility in materials science. The compound's unique electronic properties make it an excellent candidate for the synthesis of advanced materials with tailored optical and electronic characteristics. For example, researchers at the University of California have utilized 2-Benzothiazol-2-ylthio-5-nitrobenzaldehyde as a building block for creating organic semiconductors with high charge carrier mobility. These materials have potential applications in organic light-emitting diodes (OLEDs), solar cells, and other optoelectronic devices.

The synthesis of 2-Benzothiazol-2-ylthio-5-nitrobenzaldehyde typically involves multi-step reactions that require careful control of reaction conditions to ensure high yield and purity. One common synthetic route involves the reaction of 5-nitrosalicyl chloride with 2-aminothiophenol followed by dehydrohalogenation to form the desired product. Advances in synthetic methods have led to more efficient and environmentally friendly processes, making it easier to produce this compound on a larger scale.

In addition to its chemical properties, the safety and environmental impact of 2-Benzothiazol-2-ylthio-5-nitrobenzaldehyde are important considerations for its widespread use. Studies have shown that this compound is stable under normal laboratory conditions and does not pose significant health risks when handled properly. However, as with any chemical compound, appropriate safety measures should be followed during handling and storage to ensure the well-being of laboratory personnel.

The future prospects for 2-Benzothiazol-2-ylthio-5-nitrobenzaldehyde are promising. Ongoing research continues to uncover new applications and derivatives of this compound, further expanding its potential impact on various fields. As scientists delve deeper into the properties and behavior of 2-Benzothiazol-2-ylthio-5-nitrobenzaldehyde, it is likely that we will see more innovative uses and breakthroughs in both medicinal chemistry and materials science.